Cas no 930540-23-1 (Methanone, [4-(cyclopropylcarbonyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]-)

• Product Name: Methanone, [4-(cyclopropylcarbonyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]-
• CAS No: 930540-23-1
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 5454825
• PubChem ID: 17550936
• Update Time: 2023-08-27

Methanone, [4-(cyclopropylcarbonyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 930540-23-1
• cyclopropyl-[4-[1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carbonyl]piperazin-1-yl]methanone
• EN300-26587367
• 1-cyclopropanecarbonyl-4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazine
• Methanone, [4-(cyclopropylcarbonyl)-1-piperazinyl][1-[(2-phenylethenyl)sulfonyl]-4-piperidinyl]-

• Inchi： 1S/C22H29N3O4S/c26-21(19-6-7-19)23-13-15-24(16-14-23)22(27)20-8-11-25(12-9-20)30(28,29)17-10-18-4-2-1-3-5-18/h1-5,10,17,19-20H,6-9,11-16H2
• InChI Key： UZTJJSUIMGVNNJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2CC2)=O)CC1)(C1CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 431.18787759g/mol
• Monoisotopic Mass: 431.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 673.2±65.0 °C(Predicted)
• pka: -0.60±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides